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Compound of Interest

Compound Name: Alachlor-d13

Cat. No.: B020859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Alachlor-d13, a deuterated analog of the herbicide Alachlor. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development who utilize Alachlor-d13 as an internal standard or in other analytical

applications.

Core Physical and Chemical Properties
Alachlor-d13, with the CAS number 1015856-63-9, is a colorless solid.[1] It is a deuterated

form of Alachlor, a widely used herbicide.[1][2] The following tables summarize the key physical

and chemical properties of Alachlor-d13.

Table 1: General and Physical Properties of Alachlor-d13
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Property Value Source

Appearance Colorless Solid [1]

Melting Point 40-41 °C [1][3]

Boiling Point
404.0 ± 45.0 °C at 760 mmHg

(Predicted)
[1][3]

Density 1.1 ± 0.1 g/cm³ (Predicted) [1]

Flash Point 198.1 ± 28.7 °C (Predicted) [1][3]

Vapor Pressure
0.0 ± 0.9 mmHg at 25°C

(Predicted)
[1]

Refractive Index 1.540 (Predicted) [1]

Table 2: Chemical Identifiers and Molecular Properties of
Alachlor-d13
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Property Value Source

Molecular Formula C₁₄H₇D₁₃ClNO₂ [1][2][4]

Molecular Weight 282.85 g/mol [1][2][4]

Exact Mass 282.1998543 Da [5]

CAS Number 1015856-63-9 [1][2][4]

IUPAC Name

2-chloro-N-(methoxymethyl)-N-

[3,4,5-trideuterio-2,6-

bis(1,1,2,2,2-

pentadeuterioethyl)phenyl]acet

amide

[5]

Synonyms

2-Chloro-2′,6′-diethyl-N-

(methoxymethyl)acetanilide-

d13

[2]

Polar Surface Area 29.54 Å² [1]

LogP (Predicted) 2.92 [1]

Experimental Protocols
Alachlor-d13 is frequently used as an internal standard for the quantitative analysis of Alachlor

in various environmental matrices.[2] The analytical methods for Alachlor are directly applicable

for the use of its deuterated analog. Detailed below are representative experimental protocols

for the analysis of Alachlor, and by extension Alachlor-d13, using Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Accelerated Solvent Extraction
(ASE) of Water Samples
Accelerated Solvent Extraction (ASE) is a technique used for the extraction of solid and semi-

solid samples with liquid solvents. It uses elevated temperatures and pressures to increase the

efficiency of the extraction process.

Methodology:
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Sample Preparation: A water sample is passed through a solid-phase extraction (SPE)

cartridge to adsorb the analyte. The cartridge is then dried.

Extraction Cell: The dried SPE cartridge is placed in an ASE extraction cell.

Extraction Conditions:

Solvent: Dichloromethane-acetone (1:1, v/v) or methanol.[6]

Temperature: 100-130 °C.[6]

Pressure: >1500 psi.[6]

Static Time: ≥5 min.[6]

Collection: The extract is collected in a vial.

Concentration: The solvent is evaporated under a gentle stream of nitrogen, and the residue

is reconstituted in a suitable solvent for chromatographic analysis.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a robust technique for the separation and identification of volatile and semi-volatile

compounds.

Methodology:

Chromatographic System: A gas chromatograph coupled to a mass spectrometer.

Column: A 10% SP-2250 on 100-120 mesh Supelcoport capillary column is suitable.[7]

Internal Standard: Alachlor-d13 is added to the sample extract prior to injection.

Injection: 1-2 µL of the sample is injected into the GC.

GC Conditions:
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Injector Temperature: 250 °C.

Oven Program: Start at 60 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

Key ions for Alachlor and Alachlor-d13 are monitored.

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
LC-MS/MS provides high sensitivity and selectivity for the analysis of a wide range of

compounds, including those that are not amenable to GC.

Methodology:

Chromatographic System: A high-performance liquid chromatograph coupled to a tandem

mass spectrometer.

Column: A Waters AcQuity UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm) or similar

reversed-phase column is effective.[3]

Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and acetonitrile

(Solvent B).[3]

Flow Rate: 0.5 mL/min.[3]

Internal Standard: Alachlor-d13 is added to the sample prior to analysis.

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).[3]
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Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification.[2][3] The

transitions of m/z 270.1 → 238.0 → 162.1 can be used for Alachlor.[3]

Visualizations
The following diagram illustrates a typical analytical workflow for the determination of Alachlor

in an environmental sample using Alachlor-d13 as an internal standard.
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Caption: Analytical workflow for Alachlor quantification using an internal standard.

Safety and Handling
Alachlor-d13 should be handled with care, following standard laboratory safety procedures. It

is harmful if swallowed, may cause an allergic skin reaction, and is suspected of causing

cancer.[5] It is also very toxic to aquatic life with long-lasting effects.[5] Appropriate personal

protective equipment (PPE), including gloves, eye protection, and a dust mask, should be worn

when handling this compound.[2] Store in a well-ventilated place, away from open flames and

flammable materials.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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